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Compound of Interest

Compound Name: 2-bromo-N-phenylaniline

Cat. No.: B1276325

An In-Depth Technical Guide to the Safety and Handling of 2-bromo-N-phenylaniline

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is a synthesis of publicly available safety data. Always
refer to the most current Safety Data Sheet (SDS) from your supplier before handling this
chemical and perform a thorough risk assessment for your specific use case.

Executive Summary

2-bromo-N-phenylaniline is an aromatic amine with applications in chemical synthesis. Due to
its structural characteristics, it is classified as a hazardous substance requiring stringent safety
protocols. This guide provides a comprehensive overview of its known hazards, safe handling
procedures, personal protective equipment (PPE) recommendations, emergency measures,
and disposal guidelines. The primary hazards associated with this compound include acute
toxicity if swallowed, inhaled, or in contact with skin, and the potential for organ damage
through prolonged or repeated exposure.[1][2] It is also recognized as being very toxic to
aguatic life with long-lasting effects.[1] Adherence to the protocols outlined in this document is
critical to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Classification

2-bromo-N-phenylaniline is classified as a hazardous chemical under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary health
hazards are acute toxicity and target organ toxicity with repeated exposure.[1][3]
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GHS Classification Summary

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed.[1]
Acute Toxicity, Oral 4
[2]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin.[1][2][3]
Acute Toxicity, Inhalation o
) 3 H331: Toxic if inhaled.[1]
(dust/mist)
- o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[1][2][4]
Hazardous to the Aquatic ] o
) H400: Very toxic to aquatic life.
Environment, Short-Term 1 o
(Acute)
Hazardous to the Aquatic ) o
] H410: Very toxic to aquatic life
Environment, Long-Term 1

(Chronic)

with long lasting effects.[1]

Signal Word: Danger[1][3]

Hazard Pictograms:

laalt text

o Skull and Crossbones: Indicates acute toxicity (fatal or toxic).

» Health Hazard: Indicates specific target organ toxicity.

e Environment: Indicates hazards to the aquatic environment.

Toxicological and Physical Properties

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11788&PLANT=d__ALF
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11788&PLANT=d__ALF
https://www.cdhfinechemical.com/images/product/msds/37_1794916_2-BromoAniline-CASNO-615-36-1-MSDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11788&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC106610250&productDescription=2-BROMOANILINE+25GR2-BRO&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/37_1794916_2-BromoAniline-CASNO-615-36-1-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While comprehensive toxicological data for 2-bromo-N-phenylaniline is not thoroughly
investigated, information from supplier SDSs and data for related aromatic amines provide
critical insights into its potential effects. Absorption into the body can lead to the formation of
methemoglobin, causing cyanosis (blue discoloration of the blood), which may be delayed by 2
to 4 hours. General effects of aromatic amines can include headache, cardiac dysrhythmia, a
drop in blood pressure, and spasms.[1] There is also a danger of cumulative effects.[1]

Quantitative Toxicological Data

Test Species Route Value Remarks
LD50 Rat Oral 456 mg/kg (RTECS)
LD50 Rat Dermal 536 mg/kg (External MSDS)
) 0.6 mg/l (4 h, (Expert
Acute Tox. Est. - Inhalation _ _
dust/mist) judgment)

Physical and Chemical Properties

Property Value Reference(s)
Molecular Formula C12H10BrN [2]
Molecular Weight 172.02 g/mol [2][3]
Appearance S.olidified mass or fragments, 5]
Light brown

Melting Point 24 -28°C [51[6]
Boiling Point 229 °C [5]1[6]
Density 1.52 g/mL at 25 °C [5][6]
Flash Point 110 °C (closed cup) [5]
Water Solubility Insoluble [6]
log Pow (Octanol/Water) 2.11 [315]
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Note: No specific experimental protocols for the LD50 studies were provided in the reviewed
safety data sheets.

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling of 2-bromo-N-phenylaniline requires a combination of engineering controls,
administrative controls, and appropriate personal protective equipment.

Engineering Controls

o Ventilation: Always handle this substance within a certified chemical fume hood to minimize
inhalation exposure.[4][7] Provide appropriate exhaust ventilation at places where dust is
formed.[3][5]

o Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and
in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent skin, eye, and respiratory exposure.
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Body Part Recommended Protection Standards/Specifications
Safety glasses with side-
) ) Must be tested and approved
shields or chemical safety )
_ under appropriate government
Eyes/Face goggles. A face shield should
] ] ) standards such as NIOSH
be worn if there is a risk of
_ (US) or EN 166 (EU).[3][7][10]
splashing.[3][9]
Gloves: Chemical-resistant
gloves (e.g., nitrile rubber)
must be worn. Inspect gloves
for any signs of degradation or
puncture before use and use Gloves must satisfy the
Ski proper glove removal specifications of EU Directive
in

technique.[3][7] Clothing: Wear
a long-sleeved laboratory coat.
A complete suit protecting
against chemicals may be
necessary depending on the

scale of work.[3][7]

89/686/EEC and the standard
EN 374 derived from it.[5]

Respiratory

For operations that may
generate dust, a
NIOSH/MSHA-approved air-
purifying respirator with an
appropriate particulate filter
(e.g., N95 or P1) is necessary
if engineering controls are
insufficient.[5] For higher-risk
scenarios, a full-face particle
respirator or a full-face
supplied-air respirator may be

required.[5]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[7][10]

General Hygiene and Handling Practices

» Avoid contact with skin, eyes, and clothing.[3][5][11]
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Do not breathe dust or substance/mixture.[4]

Wash hands and face thoroughly after handling.[12]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2][12]

Immediately change contaminated clothing and wash it before reuse.[2]

Apply preventive skin protection.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency. First aiders must
protect themselves. Always show the Safety Data Sheet to the attending physician.[3][4]

First-Aid Measures
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Exposure Route First-Aid Procedure

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration.[3][4] Call a POISON
CENTER or doctor immediately.[1][12]

Inhalation

Immediately take off all contaminated clothing.
[1][2] Wash the affected area with plenty of soap

Skin Contact and water for at least 15 minutes.[4][5][12] Call
a POISON CENTER or doctor immediately as

the substance is toxic in contact with skin.[1][12]

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[4][5][12]
Eye Contact Remove contact lenses, if present and easy to

do.[1][12] Continue rinsing and consult a

physician or ophthalmologist.[1][5]

Do NOT induce vomiting.[4] Rinse mouth with
water.[3][5][12] Never give anything by mouth to

Ingestion an unconscious person.[3][5] Call a POISON
CENTER or doctor immediately if you feel
unwell.[4][12]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[3][4] Wear appropriate PPE,
including respiratory protection.[3] Avoid dust formation and do not breathe the dust.[3]

o Environmental Precautions: Prevent the product from entering drains, surface water, or the
sanitary sewer system as it is very toxic to aquatic life.[1][3][4]

o Containment and Cleanup: Cover drains.[1] Carefully sweep up or vacuum the spilled
material without creating dust.[3][5] Collect the material into a suitable, closed, and labeled
container for disposal.[3][5][12] Clean the affected area thoroughly.

Storage and Disposal
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Storage

Store in a cool, dry, and well-ventilated place.[1][5]

Keep containers tightly closed.[5][12]

The substance is light and air-sensitive; store under an inert gas.[1]

Store locked up or in an area accessible only to qualified or authorized persons.[1][4]

Keep away from incompatible materials such as acids, acid chlorides, acid anhydrides, and
strong oxidizing agents.[4][5]

Disposal

Disposal of 2-bromo-N-phenylaniline and its containers must be in accordance with all
applicable federal, state, and local regulations.[12]

Contact a licensed professional waste disposal service.[3][5] One method is to dissolve or
mix the material with a combustible solvent and burn it in a chemical incinerator equipped
with an afterburner and scrubber.[3][5]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Visual Guides
Emergency Response Workflow
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(If necessary)
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(See Section 5.1)

3. Seek Help
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or Doctor Immediately
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Caption: Workflow for emergency response to chemical exposure.

Hierarchy of Controls for Safe Handling
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Caption: Hierarchy of controls for minimizing chemical exposure risk.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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